Cas no 2034272-35-8 (N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide)

• Product Name: N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• CAS No: 2034272-35-8
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 6512219
• PubChem ID: 92083405
• Update Time: 2025-06-11

N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• AKOS026689506
• F6475-0916
• 2034272-35-8
• N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide
• N-(4-hydroxycyclohexyl)-2-(oxolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C16H22N2O4/c19-12-5-3-11(4-6-12)18-15(20)14-2-1-8-17-16(14)22-13-7-9-21-10-13/h1-2,8,11-13,19H,3-7,9-10H2,(H,18,20)
• InChI Key： NMKDEBCDJSGFFO-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(C1=CC=CN=C1OC1COCC1)=O

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7Ų

Additional information on N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

N-(4-Hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide: A Comprehensive Overview

In the realm of organic chemistry, the compound CAS No 2034272-35-8, also known as N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide, stands out as a fascinating molecule with significant potential in various applications. This compound, characterized by its complex structure, has garnered attention due to its unique properties and promising biological activities.

The molecular structure of N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide is a testament to the intricate balance of functional groups that contribute to its versatility. The presence of a hydroxycyclohexyl group and a tetrahydrofuran moiety introduces both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical reactions and biological interactions. Recent studies have highlighted its potential in drug delivery systems, where its amphiphilic nature facilitates the encapsulation and targeted release of therapeutic agents.

One of the most compelling aspects of this compound is its role in nicotinamide-based drug development. Nicotinamide, a derivative of niacin, has long been recognized for its role in energy metabolism and cell signaling. The modification of nicotinamide with the hydroxycyclohexyl and tetrahydrofuran groups enhances its bioavailability and stability, making it a promising candidate for treating conditions such as inflammation, oxidative stress, and neurodegenerative diseases.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide. Researchers have employed novel catalytic methods and green chemistry principles to optimize the production process, reducing environmental impact while maintaining high yields. These innovations underscore the compound's viability for large-scale manufacturing in pharmaceutical and biotechnological industries.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its antioxidant properties make it a valuable addition to skincare products aimed at combating oxidative stress-induced aging.

In terms of therapeutic applications, N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide has shown promise in preclinical trials for neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with neuronal cells highlights its potential as a neuroprotective agent. Ongoing clinical trials are expected to provide further insights into its efficacy and safety profiles.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed its binding affinity towards critical protein targets, providing a foundation for rational drug design strategies. These computational approaches are pivotal in predicting the compound's behavior in complex biological systems.

In conclusion, CAS No 2034272-35-8, or N-(4-hydroxycyclohexyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide, represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure, coupled with advanced synthetic methodologies and promising biological activities, positions it as a key player in future drug development efforts.